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Compound of Interest

Compound Name: 2-Methyl-5-oxohexanoic acid

Cat. No.: B15278161

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, structure, and
potential biological relevance of 2-Methyl-5-oxohexanoic acid. The information is curated for
professionals in the fields of chemical research and drug development, with a focus on
presenting clear, quantitative data and hypothetical metabolic pathways.

IUPAC Name and Chemical Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
Methyl-5-oxohexanoic acid.[1] This name is derived from its six-carbon (hexanoic acid)
parent chain, with a methyl group located at the second carbon atom and a ketone (0xo0) group
at the fifth position. The carboxylic acid group is designated as the first carbon.

The chemical formula for 2-Methyl-5-oxohexanoic acid is C7H120s.[2] Its structure combines
the functionalities of a carboxylic acid and a ketone. The presence of a chiral center at the
second carbon atom indicates that this compound can exist as two different enantiomers, (S)-2-
methyl-5-oxohexanoic acid and (R)-2-methyl-5-oxohexanoic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methyl-5-oxohexanoic acid is
presented in the table below. These properties are essential for understanding the compound's
behavior in various experimental and biological settings.
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Property Value Source
Molecular Weight 144.17 g/mol [1112]
Chemical Formula C7H1203 [2]
Boiling Point 278.2 °C at 760 mmHg [3]
Density 1.058 g/cm3 [3]
Flash Point 136.3 °C [3]
XLogP3 0.3 [1]
Exact Mass 144.078644241 Da [1]

Experimental Protocols: A Representative Synthesis

While a specific, detailed experimental protocol for the synthesis of 2-Methyl-5-oxohexanoic
acid is not readily available in the reviewed literature, a general and plausible method involves
the oxidation of the corresponding alcohol, 2-methyl-5-hydroxyhexanoic acid. Below is a
representative protocol based on common organic synthesis techniques.

Objective: To synthesize 2-Methyl-5-oxohexanoic acid via the oxidation of 2-methyl-5-
hydroxyhexanoic acid.

Materials:

e 2-methyl-5-hydroxyhexanoic acid

¢ Pyridinium chlorochromate (PCC) or a similar oxidizing agent
e Dichloromethane (anhydrous)

 Silica gel

o Ethyl acetate

e Hexane
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e Sodium bicarbonate (saturated aqueous solution)
e Magnesium sulfate (anhydrous)

e Round-bottom flask

o Magnetic stirrer

e Separatory funnel

e Rotary evaporator

o Chromatography column

Methodology:

e Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-methyl-5-hydroxyhexanoic
acid in anhydrous dichloromethane.

» Oxidation: To the stirred solution, add pyridinium chlorochromate (PCC) in small portions.
The reaction is typically carried out at room temperature. Monitor the reaction progress using
thin-layer chromatography (TLC).

o Work-up: Once the starting material is consumed, dilute the reaction mixture with diethyl
ether and filter it through a pad of silica gel to remove the chromium salts.

o Extraction: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous
solution of sodium bicarbonate to remove any unreacted acidic impurities. Subsequently,
wash with brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator to obtain the crude product.

« Purification: Purify the crude 2-Methyl-5-oxohexanoic acid using column chromatography
on silica gel, typically with a gradient of ethyl acetate in hexane as the eluent.

o Characterization: Confirm the identity and purity of the final product using techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
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Potential Biological Significance and Metabolic
Pathway

While specific signaling pathways involving 2-Methyl-5-oxohexanoic acid are not well-
documented, its structure as a methyl-branched fatty acid suggests a potential role in fatty acid
metabolism.[4][5] It is plausible that this compound could be a substrate or an intermediate in
metabolic processes, such as beta-oxidation.

The following diagram illustrates a hypothetical involvement of 2-Methyl-5-oxohexanoic acid
in a modified beta-oxidation pathway. Branched-chain fatty acids often require additional
enzymatic steps for their complete degradation compared to their straight-chain counterparts.
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Caption: Hypothetical metabolic fate of 2-Methyl-5-oxohexanoic acid.

This proposed pathway begins with the activation of 2-Methyl-5-oxohexanoic acid to its CoA
ester in the cytosol. Following transport into the mitochondrial matrix via the carnitine shuttle, it
would undergo a modified beta-oxidation cycle. Due to the methyl branch, this process would
likely yield propionyl-CoA in addition to the standard acetyl-CoA, which then enters the TCA
cycle for energy production.

Conclusion

2-Methyl-5-oxohexanoic acid is a keto-carboxylic acid with potential applications in chemical
synthesis and as a subject of metabolic studies. The data and protocols presented in this guide
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offer a foundational understanding for researchers and professionals. Further investigation into
its specific biological activities and synthetic routes is warranted to fully elucidate its potential in
drug development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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